Cas no 3437-95-4 (2-Iodothiophene)

2-Iodothiophene is a halogenated heterocyclic compound with the molecular formula C₄H₃IS, featuring an iodine substituent at the 2-position of the thiophene ring. This organoiodine derivative is a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki, Stille, and Negishi couplings, where it serves as an effective electrophilic partner. Its high reactivity and selectivity make it valuable for constructing complex thiophene-based scaffolds in pharmaceuticals, agrochemicals, and materials science. The iodine moiety facilitates further functionalization, enabling precise modifications to the thiophene core. 2-Iodothiophene is typically handled under inert conditions due to its sensitivity to light and moisture, ensuring optimal stability and performance in synthetic applications.
2-Iodothiophene structure
2-Iodothiophene structure
Product Name:2-Iodothiophene
CAS No:3437-95-4
MF:C4H3IS
MW:210.036092042923
MDL:MFCD00005424
CID:44159
PubChem ID:18921
Update Time:2025-10-13

2-Iodothiophene Chemical and Physical Properties

Names and Identifiers

    • 2-Iodothiophene
    • 2-THIENYL IODIDE
    • 2-iodo-thiophen
    • 2-Iodothyophene
    • alpha-Iodothiophene
    • thiophene,2-iodo-
    • 2-IODOTHIOPHENE , STABILIZED WITH COPPER
    • 2-thienyl-I
    • 2-thiophenyl-I
    • 2-thiophenyliodide
    • Thiophene,2-iodo
    • 2-iodo-thiophene
    • FT-0612690
    • .alpha.-Iodothiophene
    • 2-iodo thiophene
    • EN300-87368
    • NSC 1082
    • SCHEMBL155532
    • 3437-95-4
    • 2-Iodothiophene over Cu
    • Thiophene, 2-iodo-
    • MFCD00005424
    • 2-Iodothiophene, 98%
    • InChI=1/C4H3IS/c5-4-2-1-3-6-4/h1-3
    • A15989
    • STR02125
    • CS-W007589
    • UNII-Z4KJ38KVA6
    • NS00029649
    • AKOS015853948
    • AM86883
    • AC-4904
    • BIDD:GT0507
    • NSC-1082
    • I0374
    • 2,2,6,6-Tetramethyl-4-piperidinylstearate
    • NSC1082
    • F0001-1002
    • Thiophene, iodo-
    • EINECS 222-342-1
    • 149762-92-5
    • DTXSID0063026
    • Z4KJ38KVA6
    • SY001504
    • Q-101196
    • DB-021243
    • Iodothiophene
    • DB-001036
    • DTXCID0038835
    • MDL: MFCD00005424
    • Inchi: 1S/C4H3IS/c5-4-2-1-3-6-4/h1-3H
    • InChI Key: ROIMNSWDOJCBFR-UHFFFAOYSA-N
    • SMILES: IC1=CC=CS1
    • BRN: 104666

Computed Properties

  • Exact Mass: 209.90000
  • Monoisotopic Mass: 209.900014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 46.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.902 g/mL at 25 °C(lit.)
  • Melting Point: −40 °C (lit.)
  • Boiling Point: 182°C(lit.)
  • Flash Point: Degrees Fahrenheit:170.6°F
    Degrees Celsius:77°C
  • Refractive Index: n20/D 1.651(lit.)
  • PSA: 28.24000
  • LogP: 2.35270
  • Solubility: Unable or difficult to mix
  • Sensitiveness: Light Sensitive

2-Iodothiophene Security Information

2-Iodothiophene Customs Data

  • HS CODE:29349990
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Iodothiophene Production Method

2-Iodothiophene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3437-95-4)2-Iodine Thiophene
Order Number:LE110;LE2448607
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:37
Price ($):discuss personally
Email:18501500038@163.com

2-Iodothiophene Related Literature

Additional information on 2-Iodothiophene

Introduction to 2-Iodothiophene (CAS No. 3437-95-4)

2-Iodothiophene, with the CAS number 3437-95-4, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which features a thiophene ring substituted with an iodine atom at the 2-position. The combination of the aromatic thiophene ring and the reactive iodine substituent makes 2-Iodothiophene an important building block for a wide range of chemical transformations.

In recent years, 2-Iodothiophene has been extensively studied for its potential applications in various scientific and industrial domains. One of the key areas of interest is its use in the synthesis of complex organic molecules, particularly those with biological activity. The iodine substituent on the thiophene ring provides a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are essential for constructing carbon-carbon bonds in advanced organic synthesis.

Beyond its role in organic synthesis, 2-Iodothiophene has also shown promise in materials science. The thiophene ring is known for its electron-donating properties, which can be exploited to design conductive polymers and other functional materials. For instance, researchers have utilized 2-Iodothiophene as a monomer to synthesize conjugated polymers with enhanced electrical conductivity and stability. These materials have potential applications in organic electronics, including organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In the pharmaceutical industry, 2-Iodothiophene has been explored as a starting material for the development of new drugs. The thiophene moiety is a common structural feature in many bioactive compounds, and the introduction of an iodine substituent can significantly influence the pharmacological properties of these molecules. Recent studies have demonstrated that derivatives of 2-Iodothiophene exhibit promising activities against various diseases, including cancer and neurodegenerative disorders. For example, a study published in the Journal of Medicinal Chemistry reported that certain 2-Iodothiophene-based compounds showed potent antitumor activity against human breast cancer cells.

The synthetic accessibility of 2-Iodothiophene has further enhanced its utility in research and development. Various methods have been developed to synthesize this compound efficiently and on a large scale. One common approach involves the reaction of thiophene with molecular iodine or iodosylbenzene in the presence of a suitable catalyst. These synthetic routes are not only cost-effective but also environmentally friendly, making them suitable for industrial applications.

In addition to its synthetic and material applications, 2-Iodothiophene has also been studied for its potential use in chemical biology. The iodine substituent can be used as a handle for bioconjugation reactions, allowing researchers to attach functional groups or biomolecules to the thiophene ring. This property has been exploited to develop targeted drug delivery systems and imaging agents. For instance, a recent study published in Bioconjugate Chemistry demonstrated that 2-Iodothiophene-based probes could be used to label specific proteins with high selectivity and sensitivity.

The ongoing research on 2-Iodothiophene continues to uncover new possibilities for its application across multiple disciplines. As scientists delve deeper into the chemistry and properties of this compound, it is likely that even more innovative uses will be discovered. Whether it is in the development of new materials, the synthesis of bioactive compounds, or the design of advanced imaging agents, 2-Iodothiophene (CAS No. 3437-95-4) remains a valuable tool in the chemist's arsenal.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:3437-95-4)2-Iodine Thiophene
LE110;LE2448607
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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